Cas no 116650-99-8 ((1R)-1-4-(4-bromophenyl)phenylethan-1-ol)

• Product Name: (1R)-1-4-(4-bromophenyl)phenylethan-1-ol
• CAS No: 116650-99-8
• MF: C₁₄H₁₃BrO
• MW: 277.156423330307
• MDL: MFCD09863706
• CID: 5230838
• Update Time: 2025-06-14

(1R)-1-4-(4-bromophenyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-1-[4-(4-Bromophenyl)phenyl]ethan-1-ol
• [1,1'-Biphenyl]-4-methanol, 4'-bromo-α-methyl-, (αR)-
• (1R)-1-4-(4-bromophenyl)phenylethan-1-ol

• MDL： MFCD09863706
• Inchi： 1S/C14H13BrO/c1-10(16)11-2-4-12(5-3-11)13-6-8-14(15)9-7-13/h2-10,16H,1H3/t10-/m1/s1
• InChI Key： FPVSKKDZHMAXHG-SNVBAGLBSA-N
• SMILES： BrC1C=CC(=CC=1)C1C=CC(=CC=1)[C@@H](C)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 203
• XLogP3: 3.8
• Topological Polar Surface Area: 20.2

Additional information on (1R)-1-4-(4-bromophenyl)phenylethan-1-ol

Comprehensive Overview of (1R)-1-4-(4-bromophenyl)phenylethan-1-ol (CAS No. 116650-99-8)

(1R)-1-4-(4-bromophenyl)phenylethan-1-ol (CAS No. 116650-99-8) is a chiral organic compound featuring a brominated biphenyl core with an ethanol substituent. This compound has garnered significant attention in pharmaceutical and material science research due to its unique stereochemistry and potential applications. The CAS No. 116650-99-8 is often searched in academic and industrial databases, reflecting its relevance in synthetic chemistry and drug development.

The compound's structure includes a 4-bromophenyl group attached to a phenylethan-1-ol moiety, which is critical for its optical activity. Researchers frequently explore its role as an intermediate in the synthesis of chiral ligands or bioactive molecules. The (1R)-1-4-(4-bromophenyl)phenylethan-1-ol is particularly noted for its enantiomeric purity, making it valuable for asymmetric catalysis and stereoselective reactions.

In recent years, the demand for chiral compounds like (1R)-1-4-(4-bromophenyl)phenylethan-1-ol has surged, driven by advancements in green chemistry and sustainable synthesis. Users often search for "chiral building blocks for drug discovery" or "brominated aromatic alcohols," highlighting the compound's niche yet growing importance. Its CAS No. 116650-99-8 serves as a key identifier in patent literature and regulatory filings.

From a technical perspective, the compound's solubility in organic solvents and stability under mild conditions make it a versatile candidate for laboratory-scale reactions. Analytical techniques such as HPLC and NMR are commonly employed to verify its purity and configuration. The 4-bromophenyl moiety also contributes to its UV-visible absorption properties, which are exploitable in photochemical studies.

Beyond academia, industries engaged in fine chemicals and specialty materials frequently inquire about (1R)-1-4-(4-bromophenyl)phenylethan-1-ol for custom synthesis projects. Searches like "high-purity chiral alcohols suppliers" or "CAS 116650-99-8 applications" underscore its commercial viability. Regulatory-compliant handling and storage are emphasized in safety data sheets, though it is not classified under hazardous categories.

Future research may focus on optimizing the compound's synthetic routes to enhance yield and reduce environmental impact. Keywords such as "enantioselective synthesis" and "brominated intermediates" align with trending topics in organic chemistry forums. The CAS No. 116650-99-8 will likely remain a focal point for innovation in chiral technology.